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Compound of Interest

6-Hydroxy-2-naphthaleneacetic
Compound Name: d
aci

Cat. No.: B029757

This guide provides immediate, essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for the safe handling of 6-
Hydroxy-2-naphthaleneacetic acid in a laboratory setting. The information is intended for
researchers, scientists, and professionals in drug development.

Hazard Identification and GHS Classification

6-Hydroxy-2-naphthaleneacetic acid is a chemical compound that requires careful handling
due to its potential health hazards. The Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals provides the following classifications for this substance[1]:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1]

Personal Protective Equipment (PPE) Protocol
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The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
The following table outlines the recommended PPE for handling 6-Hydroxy-2-
naphthaleneacetic acid.

Personal Protective

Body Part . Standard

Equipment

Chemical splash goggles or OSHA 29 CFR 1910.133 or
Eyes/Face )

face shield European Standard EN166[2]

Nitrile gloves (change

Skin
frequently) and a lab coat
Required when engineering
) NIOSH/MSHA-approved ) o
Respiratory ) controls are insufficient or
respirator .
when dust is generated[3]
Feet Closed-toe shoes
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Caption: Logical workflow for selecting appropriate Personal Protective Equipment (PPE).
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized operational procedure is crucial for minimizing risks.
1. Engineering Controls:

» Always handle 6-Hydroxy-2-naphthaleneacetic acid in a certified chemical fume hood to
minimize inhalation exposure[4].

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation[2].

2. Pre-Handling:

e Read and understand the Safety Data Sheet (SDS) for 6-Hydroxy-2-naphthaleneacetic
acid.

» Don all required PPE as outlined in the table above.
o Ensure all containers are properly labeled.
3. Handling:

e Avoid generating dust. If the compound is in powdered form, handle it with care to prevent it
from becoming airborne.

e Use non-sparking tools and equipment[5].

o Keep the container tightly closed when not in use.

e Wash hands thoroughly with soap and water after handling, even if gloves were worn[2][6].
4. In Case of a Spill:

o Evacuate the immediate area.

» Eliminate all sources of ignition[4].

« If possible, confine the spill to a small area using absorbent material[4].
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o For larger spills, or if you are not trained to handle them, contact your institution's
Environmental Health & Safety (EH&S) department.

o Clean up the spill wearing appropriate PPE. Double bag the spill waste in clear plastic bags,
label it, and dispose of it as hazardous waste[4].

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is

] difficult, provide oxygen. If the victim is not
Inhalation . . i _

breathing, begin artificial respiration. Seek

immediate medical attention[2][4].

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) . .
clothing and wash it before reuse. If skin

irritation persists, seek medical attention[2][6].

Immediately flush the eyes with plenty of water
for at least 15 minutes, making sure to hold the

Eye Contact eyelids open. Remove contact lenses if present
and easy to do so. Seek immediate medical
attention[4][6].

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention[7].

Disposal Plan

Proper disposal of 6-Hydroxy-2-naphthaleneacetic acid and its containers is mandatory to
prevent environmental contamination and ensure regulatory compliance.

o Waste Classification: This material and its container must be disposed of as hazardous
waste[3].
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o Container Disposal: Do not reuse empty containers. They should be treated as hazardous
waste.

» Disposal Procedure: Dispose of contents and containers to an approved waste disposal
plant in accordance with local, regional, and national regulations[2][6]. Do not empty into
drains[2]. Chemical waste generators must consult all applicable regulations to ensure
complete and accurate classification[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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